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These application notes provide a comprehensive overview of lithium disilicate for the
fabrication of monolithic dental restorations. This document details the material's properties,
fabrication methodologies, and clinical performance, offering standardized protocols for
researchers and clinicians.

Introduction to Monolithic Lithium Disilicate

Lithium disilicate (Li2Si205) is a glass-ceramic material widely used in restorative dentistry
due to its excellent aesthetics, high mechanical strength, and biocompatibility.[1][2] Monolithic
restorations are fabricated from a single block of this material, which provides a high flexural
strength throughout the entire restoration and avoids issues such as chipping of a veneering
ceramic.[3] This makes them a reliable option for a wide range of applications, including inlays,
onlays, veneers, and full-contour crowns in both the anterior and posterior regions.[2][3][4]

Material Properties
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Lithium disilicate restorations offer a combination of strength and aesthetics, making them
suitable for various clinical situations. The material is available in different translucencies and
shades to mimic the appearance of natural teeth.[1][3]

Mechanical Properties

The mechanical properties of lithium disilicate are influenced by the fabrication technique.
The hot-press technique generally yields slightly higher flexural strength and fracture
toughness compared to the CAD/CAM milling process.[5]

Hot-Pressed Lithium CAD/CAM Milled Lithium
Property - .
Disilicate Disilicate
~360 MPa[1] (after
Flexural Strength ~440 MPa[5] o
crystallization)
Fracture Toughness ~2.75 MPa-m?/?[5] ~2.5 MPa-m?/2[5]

Initial Flexural Strength (pre- )
o Not Applicable ~130 MPa[5][6]
crystallization)

Optical Properties

Lithium disilicate is known for its excellent optical properties, which allow for highly aesthetic
restorations that blend seamlessly with natural dentition.[1][3] The material is available in
various translucency levels, enabling clinicians to match the natural tooth structure.[7] The final
shade of the restoration is influenced by the ingot or block selected, as well as any external
stains and glazes applied.[3]

Fabrication of Monolithic Restorations

Monolithic lithium disilicate restorations can be fabricated using two primary methods: the
hot-press technique and computer-aided design/computer-aided manufacturing (CAD/CAM)
technology.[4][8]

Hot-Press Technique
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This technique involves a lost-wax process where a wax pattern of the restoration is invested

and burned out, followed by pressing a heated lithium disilicate ingot into the mold.[2]

Experimental Protocol: Hot-Press Fabrication

Wax-Up: Create a full-contour wax pattern of the desired restoration on the die.

Spruing: Attach a wax sprue to the thickest part of the wax pattern. The sprue diameter
should be between 2.5 mm and 3.0 mm, and the length should be 5 mm to 8 mm.[9]

Investing: Invest the wax pattern using a phosphate-bonded investment material specifically
designed for pressable ceramics.[10] Follow the manufacturer's instructions for the powder-
to-liquid ratio.

Burnout: After the investment has set, place the ring in a burnout furnace. The burnout
temperature and time should follow the investment material manufacturer's guidelines,
typically reaching a final temperature of around 850°C.[10]

Pressing: Place the appropriate lithium disilicate ingot and the investment ring into a pre-
heated press furnace. The pressing occurs at approximately 920°C.[7]

Devesting: Once the pressing cycle is complete and the ring has cooled, carefully devest the
restoration from the investment material.

Finishing and Polishing: Remove the sprue and finish the restoration using fine diamond
burs. Polish the surface to a high gloss using a diamond polishing system.[2]

CADI/CAM Technique

The CAD/CAM technique utilizes partially crystallized blocks of lithium disilicate that are

milled to the desired restoration shape and then subjected to a final crystallization firing.[4][5]

Experimental Protocol: CAD/CAM Fabrication

Digital Impression: Obtain a digital impression of the prepared tooth and surrounding
dentition using an intraoral scanner or by scanning a conventional impression or model.

Restoration Design: Design the monolithic restoration using the CAD software.[11]
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» Milling: Select the appropriate shade and translucency of the lithium disilicate block. The
block is then milled in a pre-crystallized, "blue” state, where it has a lower hardness and is

easier to mill.[5][6]

o Crystallization Firing: After milling, the restoration is placed in a ceramic furnace for a
crystallization firing at approximately 840-850°C for about 20-25 minutes.[6][12] This process
transforms the lithium metasilicate into lithium disilicate, increasing its strength and
achieving the final tooth color.[13]

» Staining and Glazing: Apply stains and glaze as needed to achieve the desired aesthetics
and then fire the restoration according to the manufacturer's instructions.

» Finishing and Polishing: Make any necessary adjustments with fine diamond burs and polish
the restoration.

Clinical Performance

Clinical studies have demonstrated high survival and success rates for monolithic lithium

disilicate restorations.
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Study Type Follow-up Period Survival Rate Success Rate
Retrospective Case
) 5 years 92% -
Series[14]
Retrospective Case
) 10 years 85.5% -
Series[14]
Retrospective Case
) 15 years 81.9% -
Series[14]
Retrospective
Up to 12 years 97.93% -
Study[3]
Clinical Study
4 years 95.0% 92.3%
(CAD/CAM)[15]
Clinical Study (vs.
i 6 years 96% 96%
Metal-Ceramic)[12]
Retrospective Study
5.9 years 97.5% 94.4%
(Pressed)[16]
Retrospective Study
8.3 years 95.0% 30.7%

(Pressed)[16]

Cementation Protocol

Proper cementation is crucial for the long-term success of lithium disilicate restorations.

Adhesive cementation is generally recommended to enhance the overall strength of the

restoration and the tooth-restoration complex.[5]

Experimental Protocol: Adhesive Cementation

o Restoration Surface Treatment:

o Etch the intaglio surface of the restoration with 5% hydrofluoric acid for 20 seconds.[6][17]

[18]

o Thoroughly rinse the restoration with water and dry it with oil-free air.[18]
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o Apply a silane coupling agent to the etched surface and allow it to dry.[17][18]

o Tooth Preparation Surface Treatment:

Clean the prepared tooth surface.

[e]

Etch the enamel and dentin with phosphoric acid according to the adhesive system

o

manufacturer's instructions.

o

Rinse and gently dry the tooth, leaving the dentin slightly moist.

Apply a dental adhesive to the prepared tooth surface and light-cure if required by the

[¢]

manufacturer.
o Cementation:
o Apply a resin cement to the intaglio surface of the restoration.
o Seat the restoration on the prepared tooth and remove excess cement.

o Light-cure the cement from all aspects (buccal, lingual, occlusal) for the manufacturer's

recommended time.[11]
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Caption: Overview of Hot-Press and CAD/CAM fabrication workflows.
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Caption: Step-by-step adhesive cementation protocol.
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Caption: Key factors influencing the clinical success of restorations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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